Cas no 68039-51-0 (4,4'-diamino-4''-anilinotrityl alcohol)

• Product Name: 4,4'-diamino-4''-anilinotrityl alcohol
• CAS No: 68039-51-0
• MF: C₂₅H₂₃N₃O
• MW: 381.469625711441
• CID: 968437
• PubChem ID: 106444
• Update Time: 2025-04-19

4,4'-diamino-4''-anilinotrityl alcohol Chemical and Physical Properties

Names and Identifiers

• 4,4'-diamino-4''-anilinotrityl alcohol
• Benzenemethanol, 4-amino-alpha-(4-aminophenyl)-alpha-(4-(phenylamino)phenyl)-
• bis(4-aminophenyl)[4-(phenylamino)phenyl]methanol
• Pararosaniline base, N-phenyl-
• EINECS 268-265-7
• Benzenemethanol, 4-amino-.alpha.-(4-aminophenyl)-.alpha.-[4-(phenylamino)phenyl]-
• 68039-51-0
• DTXSID3071016
• NS00036361
• PKYBTWMTSARYJR-UHFFFAOYSA-N

• Inchi： 1S/C25H23N3O/c26-21-12-6-18(7-13-21)25(29,19-8-14-22(27)15-9-19)20-10-16-24(17-11-20)28-23-4-2-1-3-5-23/h1-17,28-29H,26-27H2
• InChI Key： PKYBTWMTSARYJR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.18429
• Monoisotopic Mass: 381.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 84.3